Cas no 870540-23-1 (Butyl 2-amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate)

• Product Name: Butyl 2-amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate
• CAS No: 870540-23-1
• MF: C₁₁H₁₆N₂O₃S
• MW: 256.321341514587
• MDL: MFCD03422689
• CID: 4718014
• Update Time: 2025-07-17

Butyl 2-amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• butyl 2-amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate
• butyl 2-amino-5-carbamoyl-4-methylthiophene-3-carboxylate
• STK502472
• BBL037596
• R7491
• Butyl 2-amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate

• MDL： MFCD03422689
• Inchi： 1S/C11H16N2O3S/c1-3-4-5-16-11(15)7-6(2)8(9(12)14)17-10(7)13/h3-5,13H2,1-2H3,(H2,12,14)
• InChI Key： JRHMRENZEMHOFM-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCCCC)C(C)=C1C(N)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 298
• Topological Polar Surface Area: 124

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes

Additional information on Butyl 2-amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate

Butyl 2-amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate (CAS No. 870540-23-1): An Overview of Its Structure, Properties, and Applications

Butyl 2-amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate (CAS No. 870540-23-1) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its complex molecular framework, which includes an amino group, a carbonyl group, and a thiophene ring, all of which contribute to its diverse chemical properties and biological activities.

The molecular formula of Butyl 2-amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate is C₁₁H₁₆N₂O₃S, and its molecular weight is approximately 260.31 g/mol. The presence of the thiophene ring, a five-membered heterocyclic compound containing sulfur, imparts unique electronic and steric properties to the molecule. These properties make it an attractive candidate for the development of novel pharmaceuticals and functional materials.

In terms of its physical properties, Butyl 2-amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate is a solid at room temperature with a melting point ranging from 120°C to 125°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). This solubility profile is crucial for its use in various chemical reactions and biological assays.

The synthesis of Butyl 2-amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate typically involves a multi-step process that begins with the preparation of the thiophene ring followed by the introduction of the amino and carbonyl groups. One common synthetic route involves the condensation of 4-methylthiophene-3-carboxylic acid with butyl chloroformate to form the corresponding ester, followed by the addition of an amino group through amination reactions. The final step involves the formation of the amide bond through coupling reactions with appropriate reagents.

Butyl 2-amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate has been studied extensively for its potential biological activities. Recent research has shown that this compound exhibits significant anti-inflammatory and antioxidant properties. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. Additionally, it has been found to scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage.

The anti-inflammatory and antioxidant activities of Butyl 2-amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate make it a promising candidate for the treatment of various inflammatory diseases such as rheumatoid arthritis, inflammatory bowel disease (IBD), and neurodegenerative disorders. Clinical trials are currently underway to evaluate its safety and efficacy in these conditions.

Beyond its biological applications, Butyl 2-amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate has also shown potential in materials science. Its unique electronic properties make it suitable for use in organic electronics, particularly in the development of organic field-effect transistors (OFETs) and organic photovoltaic devices (OPVs). Recent studies have demonstrated that this compound can be used as an active layer in OFETs, exhibiting high charge carrier mobility and excellent stability under ambient conditions.

In conclusion, Butyl 2-amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate (CAS No. 870540-23-1) is a versatile compound with a wide range of applications in medicinal chemistry and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new aspects of its behavior and potential uses, this compound is likely to play an increasingly important role in various scientific and industrial fields.